Cas no 63614-03-9 (Dimethyl 5-nitronaphthalene-1,4-dicarboxylate)

Dimethyl 5-nitronaphthalene-1,4-dicarboxylate structure
63614-03-9 structure
Product Name:Dimethyl 5-nitronaphthalene-1,4-dicarboxylate
CAS No:63614-03-9
MF:C14H11NO6
MW:289.240244150162
CID:2791224
PubChem ID:20285872
Update Time:2025-04-21

Dimethyl 5-nitronaphthalene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-nitronaphthalene-1,4-dicarboxylate
    • SCHEMBL11322471
    • 63614-03-9
    • DTXSID10604659
    • Inchi: 1S/C14H11NO6/c1-20-13(16)9-6-7-10(14(17)21-2)12-8(9)4-3-5-11(12)15(18)19/h3-7H,1-2H3
    • InChI Key: HWSJTTWHQTVLRS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C(=O)OC)=C2C=CC=C(C2=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 289.05863707Da
  • Monoisotopic Mass: 289.05863707Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 98.4Ų
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